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Compound of Interest

Compound Name: Solvent yellow 19

Cat. No.: B082571

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Solvent Yellow 19 (also known as
Somalia Yellow R or C.I. 13900:1), a non-polar, oil-soluble azo dye, and explores its potential
applications in the staining of non-polar materials. While primarily utilized in industrial settings
for coloring plastics, coatings, and inks, its chemical properties suggest its utility as a staining
agent in laboratory and research environments for the visualization of lipids, oils, and other
hydrophobic substances.

Core Properties of Solvent Yellow 19

Solvent Yellow 19 is a synthetic dye characterized by its vibrant yellow color and its solubility
in organic solvents.[1][2] These properties make it a candidate for lipophilic staining, where the
dye preferentially partitions into non-polar environments.

Chemical and Physical Data

A summary of the key quantitative data for Solvent Yellow 19 is presented in the table below. It
Is important to note that some discrepancies in molecular formula and weight exist across
different sources.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b082571?utm_src=pdf-interest
https://www.benchchem.com/product/b082571?utm_src=pdf-body
https://www.benchchem.com/product/b082571?utm_src=pdf-body
https://www.benchchem.com/product/b082571?utm_src=pdf-body
https://www.carlroth.com/com/en/staining/dyes-for-lipid-staining/c/web_folder_716552
https://probes.bocsci.com/solutions/lipid-staining.html
https://www.benchchem.com/product/b082571?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value References

C.l. Name Solvent Yellow 19

Somalia Yellow R, C.I.
Synonyms [31[4]
13900:1, Fast Yellow GR

CAS Number 10343-55-2
C16H11CrN408S/

Molecular Formula [1]
C16H14N408S

Appearance Yellow powder

Insoluble in water; Soluble in
Solubility ethanol, acetone, chloroform, [2]

and other organic solvents.

Solubility Data

The solubility of Solvent Yellow 19 in various organic solvents is a critical parameter for its
application in non-polar staining. The following table provides a summary of available solubility

data.
Solvent Solubility (g/L)
Ethanol 300
1-methoxy-2-propanol 500
n-Propanol 400
2-ethoxyethanol 500
Methyl Ethyl Ketone (MEK) 500
Ethyl Acetate 400
Toluene 400
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General Experimental Protocol for Non-Polar
Staining

While specific, validated protocols for the use of Solvent Yellow 19 in biological or materials
science staining are not widely published, a general methodology can be adapted from
protocols for other solvent-based lipid stains like Sudan IV or Oil Red O. The following is a
generalized protocol that can serve as a starting point for developing a specific application.
Optimization of dye concentration, solvent system, and incubation time is highly recommended.

l. Preparation of Staining Solution

o Stock Solution: Prepare a saturated stock solution of Solvent Yellow 19 in a suitable organic
solvent such as 95% ethanol or isopropanol. The high solubility of Solvent Yellow 19 in
these solvents allows for the creation of a concentrated stock.

o Working Solution: Dilute the stock solution with the same solvent to achieve the desired
working concentration. A typical starting point for solvent-based lipid stains is a 0.3-0.5%
(w/v) solution. The solution should be freshly prepared and filtered before use to remove any
undissolved particles.

Il. Sample Preparation

» For Biological Samples (e.g., tissues, cells):

o Fixation: Fix the samples using a standard fixative such as 10% neutral buffered formalin.
Avoid lipid-dissolving fixatives.

o Sectioning: For tissues, prepare frozen sections as paraffin embedding will remove lipids.
o Washing: Wash the sections briefly in distilled water.

o For Non-Biological Materials (e.g., polymers, formulations):
o Ensure the surface to be stained is clean and free of contaminants.

o The material should be compatible with the solvent used for the staining solution.
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lll. Staining Procedure

Pre-treatment: Briefly rinse the sample with the solvent used for the working solution (e.g.,
70% ethanol) to facilitate dye penetration.

Incubation: Immerse the sample in the Solvent Yellow 19 working solution. Incubation times
can vary significantly depending on the sample and desired staining intensity. A starting point
could be 10-30 minutes at room temperature.

Differentiation: Briefly rinse the stained sample in the solvent (e.g., 70% ethanol) to remove
excess dye. This step is crucial for reducing background staining and enhancing contrast.

Washing: Wash the sample thoroughly with distilled water.

Counterstaining (for biological samples): If desired, a counterstain such as hematoxylin can
be used to visualize cell nuclei.

Mounting: Mount the sample in an agueous mounting medium.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for non-polar staining using a solvent

dye like Solvent Yellow 19.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Solvent Yellow 19: A Technical Guide for Non-Polar
Staining Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082571#solvent-yellow-19-for-non-polar-staining-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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